Cas no 1365094-43-4 (1-cyclohexyl-1H-Imidazo[4,5-b]pyridine)

• Product Name: 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine
• CAS No: 1365094-43-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD22126109
• CID: 1105307
• PubChem ID: 19964699
• Update Time: 2025-07-02

1-cyclohexyl-1H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine
• 1365094-43-4
• AKOS015991318
• MFCD22126109
• 1-cyclohexylimidazo[4,5-b]pyridine
• CG-0045

• MDL： MFCD22126109
• Inchi： 1S/C12H15N3/c1-2-5-10(6-3-1)15-9-14-12-11(15)7-4-8-13-12/h4,7-10H,1-3,5-6H2
• InChI Key： VYYBQUGTAYYVJY-UHFFFAOYSA-N
• SMILES： N1(C=NC2C1=CC=CN=2)C1CCCCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine

Comprehensive Overview of 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine (CAS No. 1365094-43-4): Properties, Applications, and Research Insights

The compound 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine (CAS No. 1365094-43-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining an imidazo[4,5-b]pyridine core with a cyclohexyl substituent, makes it a versatile intermediate for drug discovery and functional material design. Researchers are increasingly exploring its potential in targeting kinase inhibitors, cancer therapeutics, and neurodegenerative disease applications, aligning with current trends in precision medicine.

From a chemical perspective, the imidazo[4,5-b]pyridine scaffold is known for its electron-rich properties and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. The addition of the cyclohexyl group improves lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently searched in ADME (Absorption, Distribution, Metabolism, Excretion) studies. This balance between hydrophilicity and lipophilicity is a key focus area for researchers developing CNS-active compounds, as evidenced by recent publications in journals like Journal of Medicinal Chemistry.

Synthetic routes to 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine often involve palladium-catalyzed cross-coupling reactions or condensation methodologies, topics trending in green chemistry forums due to growing interest in atom-economical processes. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques widely discussed in QA/QC pharmaceutical communities. The compound's stability under various pH conditions—another frequently searched query in preformulation studies—makes it suitable for further derivatization.

In material science applications, the planar imidazo[4,5-b]pyridine moiety contributes to π-stacking interactions, relevant to organic electronics and photovoltaic materials research. Patent analyses reveal growing interest in similar structures for OLED emitters, connecting to the booming demand for energy-efficient display technologies. These interdisciplinary applications position CAS 1365094-43-4 as a compound bridging pharmaceutical and advanced material domains.

Ongoing clinical trials involving structurally analogous compounds have sparked discussions in drug repurposing circles, particularly for rare diseases treatment. The scientific community actively investigates the structure-activity relationship (SAR) of such derivatives, with computational molecular docking studies becoming a hot topic in AI-driven drug discovery platforms. This aligns with frequent search queries about in silico screening methodologies across academic and industrial research databases.

Quality control specifications for 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine typically require ≥95% purity (HPLC), with residual solvent analysis meeting ICH guidelines—a regulatory aspect heavily searched by CMC teams in pharma. The compound's crystallinity and polymorph screening data are crucial for formulation scientists, reflecting industry concerns about patent protection of solid-state forms, another trending topic in IP strategy discussions.

Environmental fate studies of such nitrogen-rich heterocycles connect to broader conversations about sustainable chemistry, with biodegradation pathways being a focus area in EPA regulatory compliance searches. The development of continuous flow synthesis methods for similar compounds addresses manufacturing scalability questions often raised in process chemistry forums, demonstrating how fundamental research on CAS 1365094-43-4 informs industrial best practices.

Recent breakthroughs in cryo-EM techniques have enabled better visualization of how imidazo[4,5-b]pyridine-containing molecules interact with biological targets, a subject of numerous structural biology webinars. This ties to frequent searches about allosteric modulation mechanisms, particularly in GPCR research. The compound's potential as a fluorescence probe precursor also appears in discussions about bioimaging agents, showing its multidisciplinary utility.

Supply chain considerations for this specialty chemical reflect broader industry trends toward dual sourcing strategies and quality-by-design approaches, topics dominating pharma procurement discussions. Analytical method development using UHPLC-MS/MS for trace impurity detection in such compounds corresponds to frequent troubleshooting queries in analytical chemistry communities, highlighting the compound's role in advancing detection technologies.

As research continues, 1-cyclohexyl-1H-Imidazo[4,5-b]pyridine serves as a compelling case study in translational research, bridging fundamental chemistry with practical applications across healthcare and technology sectors. Its evolving profile demonstrates how targeted investigation of specialized intermediates can yield insights applicable to multiple cutting-edge scientific domains.